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An in-depth technical guide on the construction, materials science, and quality assurance of

Panerai's iconic sandwich dial, tailored for researchers, scientists, and drug development

professionals.

This document provides a comprehensive technical analysis of the design and function of the

Panerai sandwich dial. It delves into the material science of the components, the evolution of

the luminescent compounds, and the rigorous testing methodologies that ensure its

performance. Quantitative data is presented in tabular format for comparative analysis, and key

processes are visualized through diagrams generated using the DOT language.

Introduction: A Legacy of Legibility
Born from the stringent requirements of the Royal Italian Navy in the late 1930s, the Panerai

sandwich dial was engineered for a single, critical purpose: maximum legibility in low-light and

underwater environments.[1][2] This necessity drove the innovation of a multi-layered dial

construction that has since become a hallmark of the Panerai brand.[3] The fundamental

principle of the sandwich dial is to create a reservoir for a substantial amount of luminescent

material, thereby maximizing both the intensity and duration of its glow.[4] This guide will

dissect the scientific principles that underpin this iconic design.

Core Construction and Material Science
The Panerai sandwich dial, in its contemporary form, is a composite structure of two discrete

plates.[5] Early prototypes and some vintage models featured a three-layer construction, which
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included a transparent Perspex middle plate.[5]

Upper Plate: This plate, typically crafted from anodized aluminum or AISI 316LVM stainless

steel, features precisely machined stenciled apertures for the numerals and hour markers.[5]

The choice of material ensures high structural integrity and resistance to corrosion.

Lower Plate: A solid disk that serves as the substrate for the luminescent compound.[6] This

plate is coated with a generous layer of photoluminescent material.[6]

The two plates are hermetically sealed, creating a "sandwich" that protects the luminescent

material from environmental degradation while providing a distinctive, three-dimensional

aesthetic.[7]

Material Specifications
Component Material Key Properties

Upper Dial Plate

Anodized Aluminum

(historical), AISI 316LVM

Stainless Steel (modern)

High corrosion resistance,

structural rigidity, precise

machining capabilities.[5]

Lower Dial Plate Brass or Stainless Steel

Excellent substrate for

luminescent material

application, stable.

Luminescent Compound See Section 3.0

Photoluminescent, high

quantum yield, controlled

decay rate.

Evolution of Luminescent Compounds
The quest for optimal luminosity has led Panerai to utilize a series of progressively advanced

and safer materials. The transition reflects a broader trend in the watchmaking industry away

from radioluminescent sources to photoluminescent ones.[8]

Radioluminescent Era
Radiomir: Patented in 1916, this radium-based compound was Panerai's first luminous

substance.[8] A mixture of radium bromide and zinc sulfide, it offered a constant glow without

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.bobswatches.com/rolex-blog/panerai/panerai-sandwich-sausage-dials.html
https://www.bobswatches.com/rolex-blog/panerai/panerai-sandwich-sausage-dials.html
https://www.hodinkee.com/articles/panerai-luminor-marina-esteel-introducing
https://www.hodinkee.com/articles/panerai-luminor-marina-esteel-introducing
https://blog.bonettocinturini.it/en/panerai-and-the-patent-for-radium-paint/
https://www.bobswatches.com/rolex-blog/panerai/panerai-sandwich-sausage-dials.html
https://www.watchfinder.com/articles/feature-the-incredible-deadly-story-of-panerai
https://www.watchfinder.com/articles/feature-the-incredible-deadly-story-of-panerai
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the need for an external light source to charge it.[8][9] However, the high radioactivity of

radium-226 (half-life of 1,600 years) posed significant health risks.[9][10]

Luminor: In 1949, Panerai patented "Luminor," a new tritium-based compound.[7][11] Tritium,

a hydrogen isotope, is a beta emitter with a much shorter half-life of 12.3 years and

significantly lower radioactivity, making it a safer alternative to radium.[1][12]

Photoluminescent Era
Super-LumiNova®: Following the industry-wide move away from radioactive materials in the

1990s, Panerai adopted Super-LumiNova®.[13] This strontium aluminate-based, non-

radioactive compound functions as a "light battery," absorbing photons when exposed to a

light source and then emitting them as a sustained afterglow.[14] Panerai utilizes various

grades of this Swiss-made material to achieve different performance characteristics.[15]

Quantitative Comparison of Luminescent Compounds
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Compound Type
Active
Isotope

Half-life
Luminosity
Principle

Key
Characteris
tics

Radiomir
Radiolumines

cent
Radium-226

~1,600

years[10]

Self-

luminous;

alpha and

gamma

emissions

excite a

phosphor.[9]

Constant

glow, no

charging

required,

highly

radioactive.

[10]

Luminor
Radiolumines

cent
Tritium (³H)

~12.3

years[1]

Self-

luminous;

beta

emissions

excite a

phosphor.[12]

Constant

glow, no

charging

required,

significantly

less

radioactive

than Radium.

[12]

Super-

LumiNova®

Photolumines

cent
None N/A

Charged by

light;

phosphoresc

ence.[14]

Non-

radioactive,

requires

charging,

high initial

brightness

with gradual

decay.[1]

Super-LumiNova® Grades Utilized by Panerai
Panerai has been at the forefront of adopting higher-performance grades of Super-LumiNova®

to enhance the legibility of its timepieces.
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Grade
Relative Performance
Characteristics

Models

Grade A
High standard of brightness

and longevity.[15]

Standard on many Panerai

models.

Grade X1

Offers a significant

improvement in luminosity

duration over Grade A.[16]

Used on select models for

enhanced, longer-lasting glow.

[17]

Grade X2

Provides a 10-40% increase in

luminosity compared to Grade

X1 after 180 minutes in

darkness.[17]

Introduced on recent models

like the Submersible GMT

Luna Rossa Titanio

PAM01507.[17]

Manufacturing and Quality Assurance
The production of a Panerai sandwich dial is a multi-stage process involving precision

machining, clean-room assembly, and rigorous quality control. While Panerai's proprietary

manufacturing details are not fully disclosed, a generalized workflow can be outlined.

Manufacturing Workflow
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Plate Fabrication Luminescent Application

Assembly & QC

Upper Plate Machining

Stencil Cutting

Dial Assembly

Lower Plate Fabrication Luminescent Compound Mixing

Application to Lower Plate

Luminosity Testing

Final Inspection

Click to download full resolution via product page

Caption: Generalized workflow for Panerai sandwich dial manufacturing.

Experimental Protocols for Quality Assurance
Panerai subjects its components to a battery of tests to ensure they meet stringent

performance and durability standards.[18] While specific protocols for dials are proprietary, a

standard methodology for testing luminosity can be described.

Objective: To quantify the initial brightness and decay rate of the photoluminescent dial.

Methodology:
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Dark Adaptation: The testing environment is a completely dark room. The measurement

instrument, a luminance meter, is calibrated.

Charging Protocol: The dial is exposed to a standardized light source (e.g., a UV flashlight or

a specific intensity of white light) for a set duration (e.g., 2-5 minutes) to ensure full

saturation of the photoluminescent pigments.[19][20]

Initial Luminance Measurement (T=0): Immediately after the light source is removed, the

initial luminance of the hour markers is measured.[19]

Luminance Decay Measurement: Luminance is measured at predetermined intervals (e.g., 2,

5, 10, 30, 60, 120, and 480 minutes) to plot the decay curve.

Data Analysis: The collected data is analyzed to determine if the dial meets Panerai's

internal standards for brightness and longevity, which are based on the specific grade of

Super-LumiNova® used.

Signaling Pathways of Photoluminescence
The glow of a Super-LumiNova® dial is a result of phosphorescence, a specific type of

photoluminescence. The process involves the absorption and subsequent slow release of light

energy.

Photon Absorption Electron ExcitationEnergy Input Intersystem Crossing Triplet State Phosphorescence (Light Emission)Slow Decay

Click to download full resolution via product page

Caption: Simplified signaling pathway of phosphorescence in Super-LumiNova®.

Conclusion
The Panerai sandwich dial is a testament to the power of purpose-driven design. What began

as a military necessity has evolved into an iconic piece of horological engineering. Through the

careful selection of materials, the continuous innovation in luminescent compounds, and a

commitment to rigorous quality control, Panerai has ensured that the sandwich dial remains a

benchmark for legibility and a symbol of the brand's unique heritage. The ongoing adoption of
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the latest Super-LumiNova® grades indicates a continued dedication to pushing the

boundaries of performance in this critical aspect of watchmaking.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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